Cas no 1183680-73-0 (3-(2-acetamidoethyl)(methyl)aminopropanoic acid)

• Product Name: 3-(2-acetamidoethyl)(methyl)aminopropanoic acid
• CAS No: 1183680-73-0
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD12774635
• CID: 5685820
• PubChem ID: 60988325
• Update Time: 2025-10-28

3-(2-acetamidoethyl)(methyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-acetamidoethyl)(methyl)amino]propanoic acid
• 1183680-73-0
• EN300-23912733
• 3-(2-acetamidoethyl)(methyl)aminopropanoic acid

• MDL： MFCD12774635
• Inchi： 1S/C8H16N2O3/c1-7(11)9-4-6-10(2)5-3-8(12)13/h3-6H2,1-2H3,(H,9,11)(H,12,13)
• InChI Key： BPHYTRIJCIXYLA-UHFFFAOYSA-N
• SMILES： OC(CCN(C)CCNC(C)=O)=O

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(2-acetamidoethyl)(methyl)aminopropanoic acid

3-(2-Acetamidoethyl)(Methyl)Aminopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1183680-73-0, commonly referred to as 3-(2-acetamidoethyl)(methyl)aminopropanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

3-(2-Acetamidoethyl)(methyl)aminopropanoic acid is an amino acid derivative with a distinctive side chain that incorporates both acetamide and methylamine functionalities. The molecule's structure is characterized by a propanoic acid backbone, with a substituted ethyl group attached to the third carbon atom. This ethyl group contains an acetamide moiety and a methylamine substituent, which contribute to its versatile chemical properties. The combination of these functional groups makes this compound a promising candidate for exploring its role in biochemical processes and therapeutic applications.

Recent studies have highlighted the potential of 3-(2-acetamidoethyl)(methyl)aminopropanoic acid in drug discovery and development. Researchers have investigated its ability to act as a bioisostere or a lead compound for designing novel pharmaceutical agents. The molecule's unique structure allows it to interact with various biological targets, including enzymes, receptors, and ion channels, making it a valuable tool in medicinal chemistry.

In terms of synthesis, 3-(2-acetamidoethyl)(methyl)aminopropanoic acid can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and peptide coupling techniques. These methods have been optimized to ensure high yields and purity levels, which are critical for its application in research and development settings.

The biological activity of 3-(2-acetamidoethyl)(methyl)aminopropanoic acid has been explored in several recent studies. For instance, researchers have examined its ability to modulate cellular signaling pathways and its potential as an inhibitor of key enzymes involved in metabolic disorders. Additionally, this compound has shown promise in anti-inflammatory and antioxidant assays, suggesting its potential role in treating conditions associated with oxidative stress and inflammation.

One of the most exciting developments involving 3-(2-acetamidoethyl)(methyl)aminopropanoic acid is its application in peptide synthesis and protein engineering. Its unique side chain provides opportunities for creating novel peptide sequences with enhanced stability and bioavailability. This has led to its use in designing bioactive peptides for therapeutic purposes.

Furthermore, the compound has been studied for its role in neurotransmitter systems. Its ability to influence neuronal communication has implications for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has focused on understanding its interactions with neurotransmitter receptors and its potential as a modulator of synaptic plasticity.

In conclusion, 3-(2-acetamidoethyl)(methyl)aminopropanoic acid (CAS No. 1183680-73-0) is a versatile compound with significant potential in various scientific fields. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, peptide engineering, and biochemical research.